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Compound of Interest

Compound Name:
Epidermal Growth Factor

Receptor Peptide (985-996)

Cat. No.: B560354 Get Quote

EGFR Peptide (985-996) Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, storage, and handling of EGFR

peptide (985-996).

Frequently Asked Questions (FAQs)
Q1: What is EGFR peptide (985-996)?

A1: EGFR peptide (985-996) is a synthetic peptide corresponding to amino acids 985-996 of

the human Epidermal Growth Factor Receptor (EGFR).[1] Its sequence is H-Asp-Val-Val-Asp-

Ala-Asp-Glu-Tyr-Leu-Ile-Pro-Gln-OH.[2] This peptide contains the tyrosine residue Tyr992,

which is a known autophosphorylation site within the C-terminal domain of EGFR.[2]

Consequently, it is widely used as a specific substrate in EGFR tyrosine kinase assays to study

enzyme activity and screen for inhibitors.[3]

Q2: What are the primary applications of this peptide?

A2: The primary applications of EGFR peptide (985-996) include:
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Kinase Assays: Serving as a specific substrate to measure the enzymatic activity of EGFR

tyrosine kinase.[3]

Inhibitor Screening: Acting as a tool to identify and characterize potential inhibitors of EGFR

signaling.

Signal Transduction Studies: Investigating the downstream signaling pathways mediated by

EGFR, such as the MAPK, Akt, and JNK pathways.[4][5]

Q3: What are the recommended storage conditions for EGFR peptide (985-996)?

A3: Proper storage is crucial to maintain the integrity and activity of the peptide.

Recommendations vary for lyophilized and reconstituted forms.

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C or lower Long-term

Stable for at least 12

months at -20°C.[6]

For short-term

storage, 4°C is

acceptable.

Reconstituted Solution -80°C Long-term

Aliquoting is highly

recommended to

avoid repeated freeze-

thaw cycles.[3]

Troubleshooting Guide
Issue: The peptide won't dissolve in water.

Initial Steps: The solubility of EGFR peptide (985-996) in water can be challenging. One

supplier suggests a solubility of at least 10.12 mg/mL in water, which may require sonication

to achieve.[4][5][7]

Troubleshooting Steps:
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Sonication: Use a bath sonicator to gently agitate the solution. Be careful not to overheat

the sample.

pH Adjustment: If the peptide remains insoluble, adding a small amount of a volatile basic

solution, such as ammonium hydroxide (<50 µL), can help to dissolve acidic peptides.[1]

Alternative Solvents: If aqueous solubility remains an issue, consider using an organic

solvent.

Issue: Peptide aggregation is observed after reconstitution.

Potential Cause: Peptides, especially those with hydrophobic residues, can be prone to

aggregation. Improper handling or storage can exacerbate this issue.

Troubleshooting Steps:

Fresh Solvents: Always use high-purity, sterile solvents for reconstitution.

Proper Mixing: When dissolving, gently vortex or pipette the solution up and down. Avoid

vigorous shaking, which can induce aggregation.

Storage: Store reconstituted aliquots at -80°C to minimize the risk of aggregation over

time.[3]

Filtration: If aggregates are present, the solution can be centrifuged to pellet the

aggregates, and the supernatant can be carefully transferred to a new tube. However, this

may result in a loss of peptide concentration.

Experimental Protocols
Peptide Reconstitution Protocol
This protocol provides a general guideline for reconstituting lyophilized EGFR peptide (985-

996).

Materials:

Lyophilized EGFR peptide (985-996)
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Sterile, high-purity water, DMSO, or another appropriate solvent

Sterile, low-protein-binding microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for 10-15 minutes. This prevents condensation from forming inside the vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Carefully add the desired volume of solvent to the vial to achieve the target

concentration. Refer to the solubility data table below for guidance.

Dissolution: Gently vortex or pipette the solution to dissolve the peptide completely. If using

water, sonication may be necessary.[4][5][7]

Aliquoting and Storage: Aliquot the reconstituted peptide into sterile, low-protein-binding

tubes. Store the aliquots at -80°C.[3]

Solubility Data Summary

Solvent Solubility Reference

Water
≥10.12 mg/mL (with

sonication)
[4][5][7]

DMSO ≥137.6 mg/mL [4][5][7]

Ethanol Insoluble [4][5][7]

EGFR Kinase Assay Protocol (General)
This protocol outlines a general workflow for an in vitro kinase assay using EGFR peptide (985-

996) as a substrate. Specific conditions, such as enzyme and peptide concentrations, may

need to be optimized for your particular experimental setup.
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Materials:

Recombinant active EGFR kinase

EGFR peptide (985-996) stock solution

Kinase reaction buffer (e.g., 20 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 1 mM EGTA, 5 mM β-

glycerophosphate, 5% glycerol, 0.2 mM DTT)

ATP stock solution

Test inhibitor compounds (if applicable)

Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

384-well white, non-binding surface microtiter plate

Workflow:
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Procedure:

Enzyme and Inhibitor Pre-incubation: In a 384-well plate, pre-incubate the EGFR enzyme

with serially diluted test compounds or vehicle control for 30 minutes at room temperature.

Reaction Initiation: Initiate the kinase reaction by adding a mixture of EGFR peptide (985-

996) and ATP.

Kinetic Monitoring: Monitor the reaction progress by measuring the signal (e.g.,

luminescence) at regular intervals.

Data Analysis: Determine the initial reaction velocity from the linear phase of the progress

curves. Plot the velocity against the inhibitor concentration to calculate the IC₅₀ value.

Signaling Pathway
EGFR activation by its ligands, such as Epidermal Growth Factor (EGF), leads to receptor

dimerization, autophosphorylation, and the initiation of multiple downstream signaling cascades

that regulate key cellular processes like proliferation, survival, and differentiation. The EGFR

peptide (985-996) is a component of the C-terminal tail of the receptor, which, upon

phosphorylation, serves as a docking site for various signaling proteins.

Cell Membrane

Cytoplasm

Nucleus

EGFR

Grb2
Autophosphorylation

& Docking

PLCγ

SOS Ras PI3K Akt
Gene Transcription

(Proliferation, Survival)
PKC

EGF Ligand Binding

Click to download full resolution via product page

Simplified EGFR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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